Cas no 58772-83-1 (7-Nonenal,4,8-dimethyl-)
7-Nonenal,4,8-dimethyl- structure
Product Name:7-Nonenal,4,8-dimethyl-
CAS No:58772-83-1
MF:C11H20O
MW:168.275903701782
CID:369254
PubChem ID:100845
Update Time:2025-04-19
7-Nonenal,4,8-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 7-Nonenal,4,8-dimethyl-
- 4,8-Dimethyl-7-nonenal
- 4,8-dimethylnon-7-enal
- 7-Nonenal, 4,8-dimethyl-
- EINECS 261-436-7
- DTXSID20886287
- SCHEMBL11866536
- DTXSID60275954
- 122091-00-3
- NS00052912
- 58772-83-1
-
- Inchi: 1S/C11H20O/c1-10(2)6-4-7-11(3)8-5-9-12/h6,9,11H,4-5,7-8H2,1-3H3
- InChI Key: JYZBGRBGMXAFMK-UHFFFAOYSA-N
- SMILES: O=CCCC(C)CC/C=C(\C)/C
Computed Properties
- Exact Mass: 168.1515
- Monoisotopic Mass: 168.151
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 6
- Complexity: 143
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- Density: 0.836
- Boiling Point: 236.3°Cat760mmHg
- Flash Point: 94.9°C
- Refractive Index: 1.44
- PSA: 17.07
7-Nonenal,4,8-dimethyl- Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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